4-(4-methylthiophen-2-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride

• IUPAC Name: 4-(4-methylthiophen-2-yl)-N-pyridin-3-yl-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C13H11N3S2.ClH/c1-9-5-12(17-7-9)11-8-18-13(16-11)15-10-3-2-4-14-6-10;/h2-8H,1H3,(H,15,16);1H
• InChI Key: FDHLHVWNRZQYJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C2=CSC(=N2)NC3=CN=CC=C3.Cl
• Molecular Formula: C13H12ClN3S2
• Molecular Weight: 309.8 g/mol

Description

4-(4-methylthiophen-2-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its unique properties and potential benefits in scientific research.

Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

The compound 4-(4-methylthiophen-2-yl)-N-(pyridin-3-yl)thiazol-2-amine hydrochloride is a part of a broad category of heterocyclic compounds that have shown a wide range of applications in chemical synthesis and pharmaceutical research. Its structure suggests its utility in synthesizing complex heterocyclic frameworks, which are often found in pharmaceuticals and biologically active molecules. For instance, the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylenes, leading to various heterocycles like thiazole derivatives, highlights the potential use of structurally similar compounds in generating novel therapeutic agents (I. Shibuya, 1984).

Quantum Chemical Analysis and Tautomerism

The compound's related chemical entity, N‐(Pyridin‐2‐yl)thiazol‐2‐amine, showcases dynamic tautomerism and divalent N(I) character, underscoring the significance of such molecules in exploring fundamental chemical properties and reactions. Quantum chemical analyses reveal multiple isomeric structures and electron donating properties, suggesting potential applications in designing compounds with specific electronic and photophysical properties for sensors or organic electronic materials (Sonam Bhatia, Yogesh J. Malkhede, P. Bharatam, 2013).